Cas no 61696-80-8 (1(2H)-Naphthalenone, 3-(3,4-dimethoxyphenyl)-3,4-dihydro-)

• Product Name: 1(2H)-Naphthalenone, 3-(3,4-dimethoxyphenyl)-3,4-dihydro-
• CAS No: 61696-80-8
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 469598
• PubChem ID: 12296062
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 3-(3,4-dimethoxyphenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3-(3,4-dimethoxyphenyl)-3,4-dihydro-
• 3-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one
• 61696-80-8
• DTXSID50485545

• Inchi： 1S/C18H18O3/c1-20-17-8-7-12(11-18(17)21-2)14-9-13-5-3-4-6-15(13)16(19)10-14/h3-8,11,14H,9-10H2,1-2H3
• InChI Key： JVJJCGKJWCGMRJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC(C2C=CC(=C(C=2)OC)OC)C1

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes